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Compound of Interest

Compound Name: 2,4-Diphenylimidazole

Cat. No.: B1331546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 2,4-
Diphenylimidazole (CAS No. 670-83-7). The following sections detail the chemical and

physical properties, hazard identification, protective measures, emergency procedures, and a

representative experimental protocol for its synthesis. This document is intended for use by

qualified individuals trained in handling laboratory chemicals.

Chemical and Physical Properties
2,4-Diphenylimidazole is a white crystalline solid.[1] It is soluble in organic solvents such as

ethanol and dichloromethane.[1] A summary of its key physical and chemical properties is

presented in Table 1.

Table 1: Physical and Chemical Properties of 2,4-Diphenylimidazole
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Property Value

Molecular Formula C₁₅H₁₂N₂

Molar Mass 220.27 g/mol [1]

Appearance White crystalline solid[1]

Melting Point 164-166 °C[1]

Boiling Point 461.2 ± 14.0 °C (Predicted)[1]

Flash Point 254.7 °C[1]

Density 1.149 ± 0.06 g/cm³ (Predicted)[1]

pKa 12.39 ± 0.10 (Predicted)[1]

Storage Temperature Room Temperature, Sealed in Dry Conditions[1]

Safety and Hazard Information
Proper handling of 2,4-Diphenylimidazole is crucial to ensure laboratory safety. While some

sources describe its toxicity as low, it is classified as an irritant and requires careful handling to

avoid contact and inhalation.[1]

GHS Hazard Classification
The Globally Harmonized System (GHS) classification for 2,4-Diphenylimidazole and closely

related imidazole compounds indicates potential hazards. The hazard pictograms and

statements are summarized in Table 2. It is important to note that classifications may vary

between suppliers.

Table 2: GHS Hazard Information
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Hazard Class Pictogram Signal Word Hazard Statement

Acute Toxicity (Oral) Danger
H301: Toxic if

swallowed

Skin

Corrosion/Irritation
Danger

H314: Causes severe

skin burns and eye

damage

Serious Eye

Damage/Irritation
Danger

H318: Causes serious

eye damage

Specific Target Organ

Toxicity
Warning

H335: May cause

respiratory irritation

Note: Classifications are based on available data for 2,4-Diphenylimidazole and related

compounds and may vary.

Precautionary Statements
To mitigate the risks associated with handling 2,4-Diphenylimidazole, the following

precautionary measures should be followed:

Prevention:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

P301 + P316: IF SWALLOWED: Get emergency medical help immediately.

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/shower.
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Storage:

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols
Representative Synthesis of 2,4-Diphenylimidazole
This protocol describes a general one-pot synthesis of 2,4-diphenylimidazole from benzil,

benzaldehyde, and ammonium acetate.

Materials:

Benzil

Benzaldehyde

Ammonium acetate

Glacial acetic acid or absolute ethanol

Round-bottom flask

Reflux condenser

Heating mantle

Stirring apparatus

Filtration apparatus

Recrystallization solvent (e.g., ethanol)
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Procedure:

In a round-bottom flask equipped with a reflux condenser and stirrer, combine equimolar

amounts of benzil and benzaldehyde.

Add an excess of ammonium acetate (approximately 3-10 molar equivalents).

Add a suitable solvent, such as glacial acetic acid or absolute ethanol.

Heat the reaction mixture to reflux (typically between 70-100 °C) with continuous stirring for

2-4 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

If using glacial acetic acid, pour the reaction mixture into water to precipitate the crude

product. If using ethanol, the product may precipitate upon cooling.

Collect the crude solid by filtration and wash with water.

Purify the crude 2,4-diphenylimidazole by recrystallization from a suitable solvent, such as

ethanol, to obtain a crystalline solid.

Dry the purified product under vacuum.

Biological Activity and Signaling Pathways
Derivatives of 2,4-diphenylimidazole have been identified as potent and selective agonists for

the Cannabinoid Receptor 2 (CB2). The CB2 receptor is a G-protein coupled receptor (GPCR)

primarily expressed in immune cells and is a therapeutic target for inflammatory and

neuropathic pain.

Activation of the CB2 receptor by an agonist typically initiates a signaling cascade that leads to

the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.

This, in turn, modulates the activity of downstream effectors such as protein kinase A (PKA)

and can influence mitogen-activated protein kinase (MAPK) pathways.
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Below is a diagram representing the general signaling pathway of the CB2 receptor, which is

relevant to the pharmacological action of 2,4-diphenylimidazole analogs.
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Caption: General CB2 Receptor Signaling Pathway.

Emergency Procedures
In case of accidental exposure to 2,4-Diphenylimidazole, follow these first-aid measures

immediately.

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Seek medical attention if

irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a lab coat. Avoid dust formation and breathing vapors, mist, or

gas. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Methods for Cleaning Up: Sweep up the spilled solid, avoiding dust generation, and place it

in a suitable, closed container for disposal.

Handling and Storage
Handling: Handle in a well-ventilated area or under a chemical fume hood. Avoid contact with

skin, eyes, and clothing. Avoid ingestion and inhalation. Wash hands thoroughly after

handling.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away

from incompatible materials such as strong oxidizing agents.

This guide is intended to provide essential safety and handling information for 2,4-
Diphenylimidazole. Always consult the most current Safety Data Sheet (SDS) from your

supplier before use and adhere to all institutional and regulatory guidelines for chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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